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Compound of Interest

Compound Name: XLR11 N-(2-fluoropentyl) isomer

CAS No.: 1628690-25-4

Cat. No.: B591146

Get Quote

Differentiation from XLR11 (5-Fluoro-UR-144)
Executive Summary & Forensic Context
The emergence of positional isomers in the synthetic cannabinoid market presents a critical

challenge for forensic toxicology. XLR11, the 5-fluoropentyl analogue of UR-144, is a Schedule

I controlled substance.[1] Its 2-fluoro isomer (fluorine at the C2 position of the pentyl chain)

often appears as a synthesis impurity or a novel "grey market" analog.

Distinguishing these isomers is chemically non-trivial due to their identical molecular weight

(MW 329.5) and similar fragmentation patterns in low-resolution Mass Spectrometry (GC-MS).

This guide establishes a self-validating protocol for differentiation, prioritizing Nuclear Magnetic

Resonance (NMR) as the primary confirmation tool and Chromatographic Retention Time (RT)

for screening.
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Property Data

Common Name XLR11 2-fluoro isomer

Synonyms XLR11 N-(2-fluoropentyl) isomer; 2-F-UR-144

IUPAC Name methanone

CAS Number 1628690-25-4

Molecular Formula

C

H

FNO

Exact Mass 329.2155

Structural Feature
Secondary alkyl fluoride at C2 vs. Primary alkyl

fluoride at C5 (XLR11)
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Caption: Structural divergence between XLR11 and its 2-fluoro isomer focusing on the N-pentyl

chain substitution.
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Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) - The Gold Standard
NMR is the only technique capable of ab initio differentiation without a reference standard. The

shift of the fluorine atom from C5 to C2 introduces chirality at the C2 position, rendering the

adjacent C1 protons (attached to Nitrogen) diastereotopic.

Predicted

H NMR Shifts (400 MHz, CDCl

)
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Proton Position
XLR11 (5-Fluoro)
Signal

2-Fluoro Isomer

Signal

Mechanistic

Explanation

N-CH

(H-1)
4.15 (t, J=7.2 Hz) 4.30 - 4.50 (m, 2H)

In the 2-F isomer, H-

1a and H-1b are

chemically non-

equivalent

(diastereotopic) due to

the adjacent chiral

center at C2. They

appear as complex

multiplets rather than

a clean triplet.

CHF (H-2) N/A 4.80 - 5.00 (m, 1H)

The methine proton at

C2 is strongly

deshielded by the

geminal fluorine. This

signal is absent in

XLR11.

Terminal CH

F

4.45 (dt, J

=47 Hz)

Absent

The characteristic

triplet-of-triplets for the

terminal CH

F is missing in the 2-

fluoro isomer.

Indole H-2 7.00 - 8.40 (m) 7.00 - 8.40 (m)

Aromatic region

remains largely

unchanged between

isomers.

F NMR Distinction
XLR11 (Primary F):

-218 ppm (approx).

2-Fluoro Isomer (Secondary F):
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-170 to -190 ppm. The secondary fluoride resonates significantly downfield compared to the
primary fluoride.

Mass Spectrometry (GC-MS)
While both isomers share the parent ion (

329), the fragmentation pathway differs due to the stability of the secondary carbocation formed
after fluorine loss in the 2-fluoro isomer.

Parent Ion:

329 (Molecular Ion).

Base Peak: Typically

125 (Tetramethylcyclopropyl cation) or

144 (Indole + CH

).

Differentiation Markers:

XLR11: Shows a distinct loss of the propyl-fluoride chain.

2-Fluoro Isomer: The proximity of the fluorine to the indole nitrogen affects the McLafferty

rearrangement. Expect variations in the abundance of the

232 ion (loss of the fluorinated alkyl chain).

Warning: GC-MS spectra are highly similar. Do not rely solely on library matching scores.

Infrared Spectroscopy (FTIR)
C-F Stretch: 1000–1400 cm

. The shift is subtle but reproducible.

Fingerprint Region: The 2-fluoro isomer exhibits unique bands in the 700–900 cm
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region due to the different skeletal vibration of the branched-like fluorinated chain.

Analytical Workflow & Separation
To confirm the identity of the 2-fluoro isomer in a seized sample, follow this logical pathway.

Chromatographic Separation (GC-FID/MS)
On standard non-polar columns (e.g., DB-1, DB-5), the 2-fluoro isomer typically elutes earlier

than XLR11.

Mechanism: The internal fluorine substitution (branching effect) reduces the boiling point and

Van der Waals interactions with the stationary phase compared to the terminal substitution in

XLR11.

Critical Requirement: Run a mixed standard (XLR11 + 2-F isomer) to establish the Relative

Retention Time (RRT).

Decision Logic Diagram
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Caption: Step-by-step analytical workflow for distinguishing XLR11 from its 2-fluoro isomer.

Experimental Protocol: Sample Preparation for NMR
Objective: Isolate sufficient material for high-resolution
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H NMR to observe the N-CH

splitting pattern.

Extraction: Dissolve 10–20 mg of the herbal material or powder in 5 mL of Methanol (HPLC

grade).

Sonication: Sonicate for 15 minutes to ensure complete extraction.

Filtration: Filter through a 0.45 µm PTFE syringe filter to remove particulates.

Evaporation: Evaporate the solvent under a stream of nitrogen at 40°C until dryness.

Reconstitution: Redissolve the residue in 0.7 mL of Deuterated Chloroform (CDCl

) containing 0.03% TMS as an internal standard.

Acquisition: Acquire

H NMR spectrum (minimum 16 scans) with a spectral width of -2 to 14 ppm. Focus
processing on the 4.0–5.0 ppm region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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